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Compound of Interest

Compound Name: N-methylaniline

Cat. No.: B092194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-methylaniline (NMA) is a crucial intermediate in the synthesis of a wide array of fine

chemicals, pharmaceuticals, and dyes. The economic viability of producing NMA is intrinsically

linked to the efficiency and cost-effectiveness of its synthesis route. This guide provides a

comprehensive economic analysis of the most prominent industrial methods for N-
methylaniline production, supported by experimental data and detailed methodologies.

Executive Summary
The industrial synthesis of N-methylaniline is dominated by the catalytic methylation of aniline

using methanol. This method offers a favorable balance of raw material cost, high yields, and

catalyst efficiency. Alternative routes, such as the use of dimethyl carbonate (DMC) as a

methylating agent or a one-pot synthesis from nitrobenzene, present distinct advantages in

terms of selectivity or process simplification, but often come with higher raw material or initial

investment costs. The traditional use of methyl halides or dimethyl sulfate is increasingly being

phased out in large-scale production due to the toxicity of the reagents and significant waste

generation.

Comparison of Key Synthesis Routes
This section details the primary synthesis routes for N-methylaniline, presenting a

comparative analysis of their economic and process parameters.
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Route 1: Catalytic Methylation of Aniline with Methanol
This is the most prevalent industrial method for NMA production. The reaction involves the

vapor-phase or liquid-phase reaction of aniline and methanol over a solid acid catalyst.

Reaction: C₆H₅NH₂ + CH₃OH → C₆H₅NHCH₃ + H₂O

Key Economic and Process Parameters:

Parameter Value/Range Source/Notes

Raw Material Cost

Aniline $1,060 - $1,372 / metric ton
Based on 2024/2025 market

data.

Methanol $275 - $350 / metric ton
Based on 2024/2025 market

data.

Process Conditions

Temperature 180 - 280 °C [1]

Pressure Atmospheric to 200 atm [2]

Catalyst

Copper-containing catalysts,

Sn-MFI molecular sieves,

Copper-chromium catalysts

[2][3][4]

Performance

Aniline Conversion 55% - 99.2% [1][4]

N-methylaniline Selectivity 60% - 99% [3][4]

N-methylaniline Yield Up to 97.7% [1]

Economic Analysis:

The primary economic advantage of this route is the low cost of methanol as the methylating

agent. The process can be operated continuously, leading to high throughput.[5] However, the

profitability is highly dependent on the catalyst's cost, lifespan, and reusability. Catalyst
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deactivation through coking or poisoning is a significant concern, necessitating periodic

regeneration or replacement, which adds to the operational expenditure.[6][7] The separation of

N-methylaniline from unreacted aniline, water, and the byproduct N,N-dimethylaniline requires

significant energy input for distillation.[8]

Experimental Protocol: Vapor-Phase Methylation using a Packed-Bed Reactor

Catalyst Preparation: A copper-based catalyst is prepared and activated by reduction in a

hydrogen stream at an elevated temperature.

Reaction Setup: A fixed-bed reactor is packed with the activated catalyst. The reactor is

heated to the desired reaction temperature (e.g., 230 °C).

Reaction Execution: A mixture of aniline and methanol (e.g., molar ratio 1:2 to 1:5) is

vaporized and fed into the reactor along with a stream of hydrogen.[1]

Product Collection: The reactor effluent is cooled to condense the liquid products.

Analysis and Purification: The product mixture is analyzed by gas chromatography (GC) to

determine the conversion of aniline and the selectivity to N-methylaniline and N,N-

dimethylaniline. The crude product is then purified by fractional distillation to isolate N-
methylaniline.

Route 2: Methylation of Aniline with Dimethyl Carbonate
(DMC)
Dimethyl carbonate is considered a "green" methylating agent due to its lower toxicity

compared to traditional reagents. This route often offers higher selectivity to mono-methylation.

Reaction: C₆H₅NH₂ + (CH₃O)₂CO → C₆H₅NHCH₃ + CH₃OH + CO₂

Key Economic and Process Parameters:
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Parameter Value/Range Source/Notes

Raw Material Cost

Aniline $1,060 - $1,372 / metric ton
Based on 2024/2025 market

data.

Dimethyl Carbonate (DMC) $537 - $760 / metric ton
Based on 2024/2025 market

data.

Process Conditions

Temperature 120 - 250 °C [9][10]

Pressure
Autoclave or continuous flow

reactor
[9][10]

Catalyst

Zeolites (e.g., NaY, 13X), 1,8-

diazabicyclo[5.4.0]undec-7-

ene (DBU)

[10][11]

Performance

Aniline Conversion 72% - 99% [9]

N-methylaniline Selectivity 92% - 98% [9]

N-methylaniline Yield Up to 88% [10]

Economic Analysis:

The main drawback of this route is the higher cost of dimethyl carbonate compared to

methanol. However, this can be partially offset by the higher selectivity, which reduces the

formation of the N,N-dimethylaniline byproduct and simplifies the purification process. The

reaction can often be carried out at lower temperatures than the methanol route, potentially

leading to energy savings.[9] The use of zeolites as catalysts is advantageous due to their

shape-selectivity and potential for regeneration.

Experimental Protocol: Batch Reaction using a Zeolite Catalyst
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Catalyst Activation: A faujasite X- or Y-type zeolite is activated by heating at 500 °C

overnight.

Reaction Setup: Aniline, dimethyl carbonate, and the activated zeolite catalyst are charged

into a stainless-steel autoclave.

Reaction Execution: The autoclave is sealed and heated to the reaction temperature (e.g.,

150 °C) with stirring for a specified duration (e.g., 6 hours).

Product Work-up: After cooling, the catalyst is filtered off. The liquid product is analyzed by

GC.

Purification: The N-methylaniline is isolated by distillation.

Route 3: One-Pot Synthesis from Nitrobenzene and
Methanol
This innovative route combines the reduction of nitrobenzene to aniline and the subsequent N-

methylation in a single reactor, offering process intensification.

Reaction: C₆H₅NO₂ + 2CH₃OH + H₂ → C₆H₅NHCH₃ + 3H₂O

Key Economic and Process Parameters:

Validation & Comparative
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Parameter Value/Range Source/Notes

Raw Material Cost

Nitrobenzene $985 - $1,550 / metric ton
Based on 2024/2025 market

data.

Methanol $275 - $350 / metric ton
Based on 2024/2025 market

data.

Process Conditions

Temperature 160 - 240 °C [12]

Pressure Atmospheric [12]

Catalyst
Copper-chromium-aluminum

catalyst, Raney-Ni®
[12][13]

Performance

Nitrobenzene Conversion Complete [12]

N-methylaniline Yield > 92% [12]

Economic Analysis:

This route offers the significant advantage of starting from a cheaper raw material,

nitrobenzene, and consolidating two reaction steps into one. This can lead to substantial

savings in capital expenditure and operational costs. The high yield and the claim that the

product can be used without further purification for certain applications are major economic

drivers.[12] However, the process involves the handling of hydrogen gas, which requires

specialized equipment and safety precautions. The catalyst performance and lifespan are

critical for the overall economics.

Experimental Protocol: Two-Zone Catalytic Hydrogenation

Catalyst Loading: A copper-chromium-aluminum catalyst is loaded into a two-zone tubular

reactor.
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Reaction Setup: The reactor is heated to the desired temperatures for each zone (e.g., Zone

1 at 180 °C, Zone 2 at 220 °C).

Reaction Execution: A mixture of nitrobenzene, methanol, and hydrogen (e.g., molar ratio

1:3:10) is fed into the reactor at atmospheric pressure.[12]

Product Collection: The reaction mixture exiting the second zone is cooled and collected in a

separator.

Analysis: The organic layer is analyzed to determine the yield of N-methylaniline.

Route 4: Methylation with Dimethyl Sulfate
This is a traditional laboratory and older industrial method for N-methylation.

Reaction: 2C₆H₅NH₂ + (CH₃)₂SO₄ → C₆H₅NHCH₃ + [C₆H₅NH₃]⁺[CH₃SO₄]⁻

Key Economic and Process Parameters:

Parameter Value/Range Source/Notes

Raw Material Cost

Aniline $1,060 - $1,372 / metric ton
Based on 2024/2025 market

data.

Dimethyl Sulfate
Higher than methanol and

DMC
Highly toxic and corrosive.

Process Conditions

Temperature Below 10 °C [5]

Performance

N-methylaniline Yield High
Often gives a mixture of mono-

and di-methylated products.

Economic Analysis:
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The high cost, extreme toxicity, and corrosiveness of dimethyl sulfate make this route

economically and environmentally unfavorable for large-scale industrial production compared

to the catalytic methanol route. A significant drawback is the formation of a salt byproduct,

which requires disposal and adds to the overall cost.[5]

Experimental Protocol: Laboratory Scale Synthesis

Reaction Setup: A solution of aniline in water is cooled to below 10 °C in an ice bath.

Reagent Addition: Dimethyl sulfate is added dropwise to the stirred aniline solution,

maintaining the low temperature.

Neutralization: After the addition is complete, a solution of sodium hydroxide is added to

neutralize the mixture.

Extraction: The organic layer is separated, and the aqueous layer is extracted with a solvent

like benzene.

Purification: The combined organic phases are distilled to obtain a mixture of aniline, N-
methylaniline, and N,N-dimethylaniline, which then requires further separation.[5]
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Route 1: Aniline + Methanol

Route 2: Aniline + DMC

Route 3: Nitrobenzene + Methanol

Route 4: Aniline + Dimethyl Sulfate

Aniline + Methanol Cu, Sn-MFI, Cr-Cu Catalyst
180-280°C

N-Methylaniline
Yield: up to 97.7%

Aniline + Dimethyl Carbonate Zeolite, DBU Catalyst
120-250°C

N-Methylaniline
Yield: up to 88%

Nitrobenzene + Methanol + H2 Cu-Cr-Al, Raney-Ni Catalyst
160-240°C

N-Methylaniline
Yield: >92%

Aniline + Dimethyl Sulfate <10°C, NaOH N-Methylaniline
High Yield, Byproduct Salt

Click to download full resolution via product page

Caption: Comparative overview of N-methylaniline synthesis routes.
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Caption: Workflow for the economic analysis of chemical synthesis routes.

Conclusion and Future Outlook
The catalytic methylation of aniline with methanol remains the most economically attractive

route for the large-scale industrial production of N-methylaniline, primarily due to the low cost

of methanol. However, advancements in catalyst technology, particularly in improving catalyst

lifespan and selectivity, are crucial for further enhancing its economic efficiency. The one-pot

synthesis from nitrobenzene presents a promising alternative with the potential for significant

cost savings through process intensification, although it requires further development for

widespread industrial adoption. The use of greener methylating agents like dimethyl carbonate

is currently limited by its higher price, but increasing environmental regulations may shift the

economic balance in its favor in the future. For researchers and drug development

professionals, the choice of synthesis route will depend on the desired scale of production,

purity requirements, and the relative importance of raw material costs versus capital investment

and environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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